Cas no 157487-30-4 (Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)-)
157487-30-4 structure
Product Name:Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)-
CAS No:157487-30-4
MF:C9H8Cl2O2
MW:219.06462097168
CID:1335959
PubChem ID:5314643
Update Time:2025-04-20
Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)-
- ghl.PD_Mitscher_leg0.797
- 1-(2,6-dichloro-4-methoxyphenyl)ethan-1-one
- SCHEMBL14993457
- QTGBBFJQSGNZTO-UHFFFAOYSA-N
- 157487-30-4
- 1-(2,6-dichloro-4-methoxyphenyl)ethanone
-
- Inchi： 1S/C9H8Cl2O2/c1-5(12)9-7(10)3-6(13-2)4-8(9)11/h3-4H,1-2H3
- InChI Key： QTGBBFJQSGNZTO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C(C)=O)Cl)OC
Computed Properties
- Exact Mass: 217.99024
- Monoisotopic Mass: 217.9901349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Ethanone, 1-(2,6-dichloro-4-methoxyphenyl)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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